(3R,3aS,7R,7aS)-2-benzyl-3-[4-fluoro-3-[(E)-2-phenylethenyl]phenyl]-7-methyl-3a,6,7,7a-tetrahydro-3H-isoindol-1-one

• Molecular Formula: C30H28FNO
• Molecular Weight: 437.5 g/mol
• IUPAC Name: (3R,3aS,7R,7aS)-2-benzyl-3-[4-fluoro-3-[(E)-2-phenylethenyl]phenyl]-7-methyl-3a,6,7,7a-tetrahydro-3H-isoindol-1-one
• InChI: InChI=1S/C30H28FNO/c1-21-9-8-14-26-28(21)30(33)32(20-23-12-6-3-7-13-23)29(26)25-17-18-27(31)24(19-25)16-15-22-10-4-2-5-11-22/h2-8,10-19,21,26,28-29H,9,20H2,1H3/b16-15+/t21-,26+,28+,29+/m1/s1
• InChI Key: IJIJLKCYGJLICK-WACQLOJESA-N
• Isomeric SMILES: C[C@@H]1CC=C[C@H]2[C@H]1C(=O)N([C@H]2C3=CC(=C(C=C3)F)/C=C/C4=CC=CC=C4)CC5=CC=CC=C5
• Canonical SMILES: CC1CC=CC2C1C(=O)N(C2C3=CC(=C(C=C3)F)C=CC4=CC=CC=C4)CC5=CC=CC=C5

Description

LSM-32014 is a stilbenoid.

Scientific Research Applications

Herbicidal Activity

Compounds similar to the queried chemical, specifically isoindoline-1,3-dione substituted benzoxazinone derivatives containing a carboxylic ester group, have been synthesized and evaluated for their herbicidal activities. Some analogues demonstrated significant herbicidal effectiveness, showcasing symptoms such as leaf cupping, crinkling, bronzing, and necrosis, typical of protox inhibitor herbicides. Notably, certain compounds like C10, C12, and C13 exhibited over 80% control in both pre- and post-emergence treatments against various weeds, highlighting their potential as pre-emergent herbicides for crops like peanuts, soybeans, maize, and cotton (Huang et al., 2009).

Antibacterial and Anticancer Properties

Synthetic studies involving compounds structurally related to the queried chemical have led to the creation of novel compounds with significant antibacterial properties against various bacterial strains, indicating potential chemotherapeutic properties (Ahmed et al., 2006). Additionally, a series of hybrid compounds containing chalcone and methanoisoindole units showed high anticancer activity against C6 gliocarcinoma cells in rats and exhibited antimicrobial activity against certain human pathogen microorganisms. These compounds also demonstrated inhibition effects against human carbonic anhydrase I and II isoenzymes, suggesting their potential use in various biomedical applications (Kocyigit et al., 2017).